Cas no 2411638-88-3 (Thiazolo[5,4-b]pyridine, 5-methoxy-)

• Product Name: Thiazolo[5,4-b]pyridine, 5-methoxy-
• CAS No: 2411638-88-3
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• MDL: MFCD32201656
• CID: 4782025
• PubChem ID: 67024920
• Update Time: 2025-07-02

Thiazolo[5,4-b]pyridine, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine, 5-methoxy-

• MDL： MFCD32201656
• Inchi： 1S/C7H6N2OS/c1-10-6-3-2-5-7(9-6)11-4-8-5/h2-4H,1H3
• InChI Key： RERFMADLBHLLKJ-UHFFFAOYSA-N
• SMILES： C12SC=NC1=CC=C(OC)N=2

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Thiazolo[5,4-b]pyridine, 5-methoxy-

Thiazolo[5,4-b]pyridine, 5-methoxy- (CAS No. 2411638-88-3): A Comprehensive Overview

Thiazolo[5,4-b]pyridine, 5-methoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 2411638-88-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolo[5,4-b]pyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a methoxy group at the 5-position enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The< strong>thiazolo[5,4-b]pyridine core is a fused bicyclic system consisting of a thiophene ring linked to a pyridine ring. This unique structural arrangement imparts distinct electronic and steric properties that are conducive to interactions with biological targets. The methoxy substitution at the 5-position further modulates these properties, influencing both the compound's solubility and its ability to bind to specific receptors or enzymes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, thiazolo[5,4-b]pyridines have emerged as promising candidates due to their diverse biological activities. Studies have demonstrated that derivatives of this class exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The methoxy-substituted derivative, in particular, has shown promise in preclinical studies as a potential lead compound for further optimization.

One of the most compelling aspects of< strong>Thiazolo[5,4-b]pyridine, 5-methoxy- is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. Its rigid bicyclic structure provides a stable framework that can be modified through various chemical reactions to introduce additional functional groups. This flexibility makes it an attractive starting point for medicinal chemists seeking to design molecules with tailored pharmacological profiles.

The pharmacological activity of this compound is largely attributed to its ability to interact with specific biological targets. For instance, studies have suggested that thiazolo[5,4-b]pyridines can modulate the activity of enzymes such as kinases and phosphodiesterases. The methoxy group at the 5-position may play a crucial role in enhancing these interactions by influencing the compound's binding affinity and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of< strong>Thiazolo[5,4-b]pyridine, 5-methoxy- to various biological targets with high accuracy. These computational studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological properties. By leveraging these tools, scientists can design more effective derivatives with improved efficacy and reduced side effects.

The synthesis of< strong>Thiazolo[5,4-b]pyridine, 5-methoxy- involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as methylation or hydroxylation. The choice of reagents and reaction conditions can significantly impact the final product's quality and suitability for further applications.

In addition to its pharmaceutical applications, this compound has shown potential in other areas of research. For example, it can serve as a building block for materials science applications where its unique electronic properties are utilized in the development of organic semiconductors or catalysts. The versatility of< strong>Thiazolo[5,4-b]pyridine, 5-methoxy- underscores its importance as a versatile chemical entity.

The future prospects for< strong>Thiazolo[5,4-b]pyridine, 5-methoxy- are promising given its diverse range of applications and potential for further development. Ongoing research aims to explore new synthetic strategies that could improve its accessibility and scalability for industrial use. Furthermore, continued investigation into its pharmacological properties may uncover novel therapeutic applications that could benefit patients worldwide.

In conclusion,< strong>Thiazolo[5,4-b]pyridine, 5-methoxy- (CAS No. 2411638-88-3) is a structurally intriguing compound with significant potential in pharmaceutical research and beyond. Its unique chemical properties make it an attractive scaffold for drug discovery, while its versatility allows for applications in various scientific domains. As research progresses，this compound is poised to play an increasingly important role in advancing our understanding of heterocyclic chemistry and its applications.